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Compound of Interest

Compound Name:
4-Benzyloxy-3-

methoxybenzaldehyde

CAS No.: 2426-87-1

Cat. No.: B140485 Get Quote

Executive Summary
4-Benzyloxy-3-methoxybenzaldehyde (CAS: 2426-87-1), often referred to as O-Benzyl

Vanillin, serves as a critical protected intermediate in the synthesis of complex pharmaceutical

APIs, including antihypertensives and neurotrophic agents.[1] Its utility lies in the benzyl

protection of the phenolic hydroxyl group, allowing selective manipulation of the aldehyde

functionality.

However, its synthesis via Williamson etherification introduces specific impurity risks—most

notably the presence of unreacted Vanillin (phenolic impurity) and Benzyl Chloride (a known

genotoxic alkylating agent). In drug development, controlling these specific impurities is not

merely a matter of yield, but of regulatory compliance under ICH Q3A (Impurities in New Drug

Substances) and ICH M7 (Genotoxic Impurities).

This guide outlines the technical standards for characterizing, analyzing, and purifying this

intermediate to pharmaceutical-grade specifications.

Chemical Profile & Criticality[2]
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Parameter Detail

IUPAC Name 4-(Benzyloxy)-3-methoxybenzaldehyde

Common Name O-Benzyl Vanillin

CAS Number 2426-87-1

Molecular Formula C₁₅H₁₄O₃

Molecular Weight 242.27 g/mol

Critical Function
Masked phenolic aldehyde for convergent

synthesis.

Regulatory Risk
Potential carryover of Class 1 Mutagenic

Impurities (Benzyl halides).

The "Protected Phenol" Paradox
The benzyl group renders the molecule lipophilic, significantly altering its solubility profile

compared to the starting material, Vanillin. This solubility difference is the primary lever used in

purification. However, the stability of the ether bond is pH-sensitive; exposure to strong Lewis

acids or vigorous hydrogenation conditions can prematurely cleave the protecting group,

regenerating Vanillin as a degradation impurity.

Synthesis-Derived Impurity Profiling
To control purity, one must understand the genesis of impurities. The standard synthesis

involves the alkylation of Vanillin with Benzyl Chloride in the presence of a base (Potassium

Carbonate).

Mechanism & Side Reactions
The following diagram illustrates the reaction pathway and the specific origin of critical

impurities.
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Figure 1: Synthesis pathway showing the main SN2 reaction and the genesis of critical

impurities (Unreacted Vanillin, Hydrolysis byproducts, and Oxidation products).

Critical Impurities List
Unreacted Vanillin (Impurity A):

Origin: Incomplete conversion.

Risk:[1][2][3] Reacts in subsequent steps, leading to "dimeric" side products. Hard to

remove due to similar polarity if not strictly controlled.

Benzyl Chloride (Impurity B):

Origin: Excess reagent.

Risk:[1][2][3]Genotoxic (ICH M7). Must be controlled to ppm levels (TTC < 1.5 µ g/day

usually applies if it carries over to the final API).

Benzyl Alcohol:

Origin: Hydrolysis of benzyl chloride.[4]
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Risk:[1][2][3] Non-toxic but lowers assay value.

Analytical Methodologies
A dual-method approach is required: HPLC for assay/organic impurities and GC-Headspace for

the volatile genotoxic benzyl chloride.

Method A: HPLC for Purity & Related Substances
Rationale:[5] Reverse Phase (RP) chromatography separates the polar Vanillin from the non-

polar Benzyl Vanillin.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

Mobile Phase A: 0.1% Phosphoric Acid in Water (Suppresses phenol ionization, sharpening

the Vanillin peak).

Mobile Phase B: Acetonitrile (ACN).

Gradient:

0-5 min: 30% B (Isocratic hold to elute Vanillin).

5-20 min: 30% -> 90% B (Linear gradient to elute Product).

20-25 min: 90% B (Wash).

Detection: UV at 230 nm (strong absorption for benzyl ring) and 280 nm (specific for

carbonyl).

System Suitability: Resolution (Rs) between Vanillin and Benzyl Alcohol > 2.0.

Method B: GC-Headspace for Benzyl Chloride
Rationale: Direct injection or headspace GC is necessary to detect Benzyl Chloride at ppm

levels, which HPLC UV cannot reliably quantify due to matrix interference.

Column: DB-624 (or equivalent for volatiles).
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Carrier Gas: Helium, 1.5 mL/min.

Oven Program: 40°C (hold 5 min) -> 10°C/min -> 220°C.

Detector: FID or MS (SIM mode for high sensitivity).

Limit of Quantitation (LOQ): Must be validated to < 10 ppm.

Proposed Specification Standards
The following specifications are recommended for material intended for GMP synthesis of APIs.

Test
Standard Grade
(Reagent)

Pharma Grade
(Intermediate)

Method

Appearance
Off-white to beige

powder

White to off-white

crystalline powder
Visual

Assay (HPLC) ≥ 98.0% ≥ 99.5% HPLC (Area %)

Melting Point 62 – 64 °C
63 – 65 °C (Sharp

range)
Capillary

Impurity A (Vanillin) ≤ 1.0% ≤ 0.10% HPLC

Impurity B (Benzyl

Chloride)
Not Specified ≤ 20 ppm GC-HS

Total Unknowns ≤ 1.0% ≤ 0.5% HPLC

Loss on Drying ≤ 1.0% ≤ 0.5% Gravimetric

Remediation & Purification Protocol
If a batch fails specifications—particularly for unreacted Vanillin—recrystallization is the

standard remediation. The solubility differential between the phenolic Vanillin (soluble in basic

water/polar solvents) and the ether product is key.

Purification Workflow (Decision Tree)
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Figure 2: Remediation workflow. Note the optional Alkaline Wash step, which is chemically

specific to removing the phenolic Vanillin impurity before crystallization.

Protocol: Recrystallization from Ethanol[2][7]
Dissolution: Charge crude solid into Ethanol (3 mL per gram of solid). Heat to reflux (approx.

78°C) until fully dissolved.

Filtration (Hot): If insoluble particles (inorganic salts like KCl/KHCO₃) are present, filter while

hot.

Crystallization: Allow the solution to cool slowly to room temperature with gentle stirring.

Then, chill to 0–5°C for 2 hours. Rapid cooling traps impurities.

Isolation: Filter the white crystals. Wash the cake with cold Ethanol (0°C) to displace mother

liquor containing the more soluble impurities (Benzyl alcohol).

Drying: Dry under vacuum at 40°C. Note: Avoid high temperatures (>60°C) which can cause

oxidation of the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Benzyloxy-3-methoxybenzaldehyde
https://www.ich.org/page/quality-guidelines
https://database.ich.org/sites/default/files/Q3A%28R2%29%20Guideline.pdf
https://database.ich.org/sites/default/files/M7_R1_Guideline.pdf
https://www.ich.org/page/quality-guidelines
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-guideline-m7-assessment-control-dna-reactive-mutagenic-impurities-pharmaceuticals-limit_en.pdf
https://www.benchchem.com/product/b140485?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. chembk.com [chembk.com]

2. chemsafe-consulting.com [chemsafe-consulting.com]

3. youtube.com [youtube.com]

4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

5. 3-Benzyloxy-4-methoxybenzaldehyde | SIELC Technologies [sielc.com]

6. ICH Official web site : ICH [ich.org]

To cite this document: BenchChem. [Technical Master File: Purity & Specification Control for
4-Benzyloxy-3-methoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140485#purity-standards-for-4-benzyloxy-3-
methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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